Cas no 1353986-38-5 (Cyclopropyl-[1-(2-hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-carbamic acid tert-butyl ester)

• Product Name: Cyclopropyl-[1-(2-hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-carbamic acid tert-butyl ester
• CAS No: 1353986-38-5
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 2163511
• Update Time: 2025-05-26

Cyclopropyl-[1-(2-hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-[1-(2-hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-carbamic acid tert-butyl ester
• tert-Butyl cyclopropyl((1-(2-hydroxyethyl)pyrrolidin-3-yl)methyl)carbamate
• AM94813
• Cyclopropyl-[1-(2-hydroxyethyl)pyrrolidin-3-ylmethyl]carbamic acid tert-butyl ester

• Inchi： 1S/C15H28N2O3/c1-15(2,3)20-14(19)17(13-4-5-13)11-12-6-7-16(10-12)8-9-18/h12-13,18H,4-11H2,1-3H3
• InChI Key： PPFICRCNTMBZCF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC1CN(CCO)CC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 337
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on Cyclopropyl-[1-(2-hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-carbamic acid tert-butyl ester

Introduction to Cyclopropyl-[1-(2-hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-carbamic acid tert-butyl ester (CAS No. 1353986-38-5)

Cyclopropyl-[1-(2-hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-carbamic acid tert-butyl ester, identified by its CAS number 1353986-38-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a promising candidate for further investigation in drug development. The presence of a cyclopropyl group, combined with a pyrrolidine backbone and a hydroxy-ethyl substituent, contributes to its unique chemical properties and potential applications.

The structure of this compound is meticulously designed to interact with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. The cyclopropyl moiety is known for its ability to enhance binding affinity due to its rigid three-membered ring structure, which can effectively occupy specific binding pockets in proteins. Meanwhile, the pyrrolidine ring is a common pharmacophore in many bioactive molecules, often found in drugs that modulate central nervous system function and cardiovascular processes.

In recent years, there has been growing interest in the development of novel compounds that can modulate enzyme activity with high selectivity. The hydroxy-ethyl group in Cyclopropyl-[1-(2-hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-carbamic acid tert-butyl ester introduces a polar region that can engage in hydrogen bonding interactions, further enhancing its potential for binding to biological targets. This feature makes the compound particularly attractive for designing inhibitors or modulators of enzymes involved in diseases such as diabetes, cancer, and inflammatory disorders.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are a family of enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases. The rigid structure provided by the cyclopropyl group, combined with the ability of the pyrrolidine ring to adopt multiple conformations, allows for precise tuning of binding interactions with kinase active sites. This flexibility makes it possible to design molecules that can selectively inhibit specific kinases without affecting others, thereby minimizing side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to identify key interactions between Cyclopropyl-[1-(2-hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-carbamic acid tert-butyl ester and target proteins. These studies have provided valuable insights into how the compound can be optimized for improved potency and selectivity.

The tert-butyl ester functionality at the carboxylic acid position serves multiple purposes. It not only enhances the solubility of the compound in organic solvents but also provides a handle for further chemical modifications. This allows for the synthesis of derivatives with tailored properties, such as improved pharmacokinetic profiles or enhanced metabolic stability. The tert-butyl group is particularly useful in medicinal chemistry because it can be easily removed or modified under specific reaction conditions, providing a versatile platform for drug discovery.

In addition to its potential as an enzyme inhibitor, Cyclopropyl-[1-(2-hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-carbamic acid tert-butyl ester may also exhibit other biological activities. For instance, its structural motif could mimic natural substrates or products involved in cellular processes, leading to novel therapeutic effects. Furthermore, the compound’s ability to cross the blood-brain barrier has been explored in some preliminary studies, suggesting its potential for treating neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the cyclopropyl-pyrrolidine core through cyclization reactions, followed by functionalization at the 3-position with a hydroxy-ethyl group. The final step involves protecting the carboxylic acid as a tert-butyl ester to enhance stability during storage and handling.

Quality control and analytical characterization are critical aspects of working with this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These analytical methods provide detailed information about the molecular structure and ensure that the compound meets the required specifications for further research or development.

The safety profile of Cyclopropyl-[1-(2-hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-carbamic acid tert-butyl ester is another important consideration. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, comprehensive toxicological assessments are necessary before any clinical applications can be considered. These studies will help determine safe dosing ranges and identify any potential adverse effects associated with long-term exposure.

In conclusion, Cyclopropyl-[1-(2-hydroxy-ethyl)-pyrrolidin-3-ylmethyl]-carbamic acid tert-butyl ester (CAS No. 1353986-38-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of structural features makes it an attractive candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an important role in future drug discovery efforts.